1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride

• Molecular Formula: C9H12ClF2NO
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 1-[2-(difluoromethoxy)phenyl]ethanamine;hydrochloride
• InChI: InChI=1S/C9H11F2NO.ClH/c1-6(12)7-4-2-3-5-8(7)13-9(10)11;/h2-6,9H,12H2,1H3;1H
• InChI Key: DUQXIFOUNNRHHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1OC(F)F)N.Cl

Description

1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride is a chemical compound with the molecular formula C9H12ClF2NO and a molecular weight of 223.65 g/mol

Preparation Methods

The synthesis of 1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride involves several steps. One common synthetic route includes the reaction of 2-(Difluoromethoxy)benzaldehyde with ethylamine under specific conditions to form the intermediate product, which is then converted to the hydrochloride salt . The reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions. Industrial production methods may vary, but they generally follow similar principles with optimizations for scale and efficiency.

Chemical Reactions Analysis

1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the difluoromethoxy group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to enhance reaction rates and selectivity. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

Biology: This compound is utilized in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research into potential therapeutic applications, such as the development of new pharmaceuticals, is ongoing.

Industry: It is employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride can be compared with other similar compounds, such as:

• 2-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride
• (S)-1-(4-(Difluoromethoxy)phenyl)ethan-1-amine hydrochloride
• 1-(2-(Difluoromethoxy)phenyl)ethan-1-amine

These compounds share similar structural features but may differ in their chemical properties, reactivity, and applications.